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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983

Performance Showdown: Pigment Red 146
Across Diverse Polymer Matrices

A comprehensive guide for researchers and industry professionals on the performance
characteristics of Pigment Red 146 in various polymer systems. This report details key
performance indicators, supported by experimental data and standardized testing protocols, to
aid in material selection and formulation development.

Pigment Red 146, a monoazo pigment, is a popular choice for imparting a vibrant, bluish-red
hue to a wide array of materials. Its performance, however, is intrinsically linked to the polymer
matrix in which it is dispersed. This guide provides a comparative analysis of Pigment Red
146's performance in common polymer matrices, including Polyvinyl Chloride (PVC),
Polyolefins (Polyethylene and Polypropylene), and other engineering plastics.

Quantitative Performance Analysis

The following tables summarize the key performance attributes of Pigment Red 146 in different
polymer systems based on collated technical data. These values provide a baseline for
comparison; actual performance may vary depending on processing conditions, formulation
components, and end-use application.

Table 1: Lightfastness and Heat Stability of Pigment Red 146
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Lightfastness (Blue Wool

Polymer Matrix Heat Stability (°C)
Scale, 1-8)

Rigid PVC 8[1][2] ~200

Plasticized PVC Not specified ~200

Polyethylene (PE) Not specified <200][3]

Polypropylene (PP) Not specified <200][3]

General Plastics 712] 240[2]

Table 2: Migration and Chemical Resistance of Pigment Red 146 (Scale 1-5, 5=Excellent)

. Migration Acid Alkali . .
Polymer Matrix . . . Oil Resistance
Resistance Resistance Resistance
PVvC 5 4 4 5[2]
Polyolefins (PE, N N N N
PP) Not specified Not specified Not specified Not specified
General Plastics 5 4-5 4 5[4]

Visualizing the Evaluation Workflow

The selection and evaluation of a pigment for a specific polymer application follows a logical
progression. The following diagram illustrates a typical workflow from initial material selection to
final performance validation.
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Pigment Performance Evaluation Workflow
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Caption: A flowchart outlining the key stages in the evaluation of pigment performance within a
polymer matrix.
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Experimental Protocols

The data presented in this guide is based on standardized testing methodologies. Below are
summaries of the key experimental protocols.

Lightfastness Testing (Adapted from ISO 4892-2)

Lightfastness is assessed by exposing pigmented polymer samples to a xenon-arc lamp under
controlled conditions, simulating exposure to sunlight.[5][6]

o Sample Preparation: Prepare standardized plaques or films of the pigmented polymer.

o Apparatus: Utilize a xenon-arc weathering apparatus equipped with appropriate filters to
simulate daylight.

o Exposure Conditions: Expose the samples to a specified irradiance level, temperature, and
humidity. A portion of each sample is masked to serve as an unexposed reference.

o Evaluation: At predetermined intervals, compare the color change of the exposed portion to
the unexposed portion using the Blue Wool Scale (1-8), where 8 represents the highest
lightfastness.[7] The comparison is typically done visually or instrumentally using a
spectrophotometer.

Heat Stability Testing (Adapted from EN 12877)

This test determines the resistance of the pigment to color change at elevated processing
temperatures.[8][9][10]

o Sample Preparation: Prepare a masterbatch of the pigment in the desired polymer. This is
then let down with natural polymer to the final desired concentration.

e Processing: The pigmented polymer is processed through an injection molding machine or a
two-roll mill at a series of increasing temperatures.[8][11]

o Dwell Time: At each temperature, the material is held for a specified duration (e.g., 5
minutes) before molding a sample plaque.[11]
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» Evaluation: The color of the plaques produced at different temperatures is compared to a
reference plaque produced at the lowest temperature. The heat stability is reported as the
highest temperature at which no significant color change is observed.

Migration Resistance Testing (Adapted from EN 14469-4)

This method evaluates the tendency of a pigment to migrate from a colored plastic to a material
in contact with it.

o Sample Preparation: A plaque of the pigmented polymer is prepared. A plaque of a white,
plasticized PVC is used as the contact material.

o Test Assembly: The colored plague and the white PVC plaque are placed in direct contact
under a specified pressure.

 Incubation: The assembly is placed in an oven at a specified temperature (e.g., 80°C) for a
set period (e.g., 24 hours).

» Evaluation: After the incubation period, the white PVC plaque is examined for any color
staining. The degree of migration is assessed using a 5-step grey scale, where a rating of 5
indicates no migration.[12]

In conclusion, Pigment Red 146 exhibits excellent performance in rigid PVC, particularly in
terms of lightfastness. Its heat stability in polyolefins is more limited, precluding its use in high-
temperature processing applications for these polymers.[3] The choice of polymer matrix is
therefore a critical factor in harnessing the full potential of this vibrant red pigment.
Researchers and formulators are encouraged to conduct their own specific testing to verify
performance in their unique formulations and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Performance comparison of Pigment Red 146 in
different polymer matrices]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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